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Compound of Interest

Compound Name: GSK 690

Cat. No.: B607859 Get Quote

Technical Support Center: GSK690693
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the use of GSK690693, a potent pan-Akt inhibitor. This guide

addresses common challenges, particularly solubility issues in cell culture media, and provides

troubleshooting strategies and detailed experimental protocols.

GSK690693: Key Characteristics
GSK690693 is an ATP-competitive inhibitor of all three Akt isoforms (Akt1, Akt2, and Akt3), key

components of the PI3K/Akt signaling pathway that regulates cell survival, proliferation, and

metabolism.[1][2][3][4] It also shows activity against other kinases in the AGC family, such as

PKA and PKC.[1][4] Due to its hydrophobic nature, GSK690693 is readily soluble in organic

solvents like dimethyl sulfoxide (DMSO) but is practically insoluble in water and ethanol.[1][5]

This characteristic can lead to challenges when preparing aqueous solutions for cell culture

experiments.
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Property Value Reference

Molecular Weight 425.48 g/mol [5]

Formula C₂₁H₂₇N₇O₃ [5]

Solubility in DMSO ≥ 20 mg/mL (47.01 mM) [3]

Solubility in Water Insoluble [1]

Storage (Powder) -20°C for up to 3 years [1][3]

Storage (Stock in DMSO)
-80°C for up to 1 year; -20°C

for up to 1 month
[1][3]

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing GSK690693 stock solutions?

A1: The recommended solvent is high-purity, anhydrous dimethyl sulfoxide (DMSO).[1][3][6]

GSK690693 is highly soluble in DMSO, with reported solubilities of up to 50 mM.[7] Ensure you

are using a fresh, unopened bottle of DMSO, as it is hygroscopic and absorbed water can

reduce the solubility of the compound.[1]

Q2: My GSK690693 precipitated after I added the DMSO stock to my cell culture medium.

What should I do?

A2: Precipitation upon addition to aqueous media is a common issue with hydrophobic

compounds. If you observe precipitation, it is best to discard the solution and prepare it again

using a modified procedure. Refer to the Troubleshooting Guide and the detailed Experimental

Protocol below for techniques to prevent this, such as pre-warming the media and adding the

stock solution slowly with gentle mixing.

Q3: What is the maximum concentration of GSK690693 I can use in my cell culture

experiments?

A3: The maximum concentration is limited by its solubility in your specific cell culture medium,

which is significantly lower than in DMSO. It is highly recommended to perform a solubility test
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in your medium before your main experiment. A general guideline is to keep the final DMSO

concentration in the culture medium at or below 0.1% to minimize solvent-induced cytotoxicity.

Q4: How should I store the GSK690693 stock solution?

A4: Aliquot the DMSO stock solution into small, single-use volumes to avoid repeated freeze-

thaw cycles.[2] Store these aliquots at -20°C for short-term storage (up to one month) or at

-80°C for long-term storage (up to one year).[1][3]

Q5: Can I store GSK690693 diluted in cell culture media?

A5: It is not recommended to store GSK690693 in aqueous solutions, including cell culture

media, for more than a day.[6] For best results and to ensure consistent concentrations,

prepare fresh working dilutions from your DMSO stock for each experiment.

Experimental Protocols
Protocol 1: Preparation of a 10 mM GSK690693 Stock
Solution in DMSO

Materials:

GSK690693 powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Procedure:

1. Equilibrate the GSK690693 vial to room temperature before opening.

2. Weigh the desired amount of GSK690693 powder in a sterile microcentrifuge tube. For

example, to prepare 1 mL of a 10 mM stock solution, use 4.25 mg of GSK690693

(Molecular Weight = 425.48 g/mol ).

3. Add the appropriate volume of anhydrous DMSO to the powder.
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4. Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in

a 37°C water bath for 5-10 minutes can aid dissolution.[4]

5. Aliquot the stock solution into single-use, sterile tubes and store at -20°C or -80°C.

Protocol 2: Preparation of Working Dilutions in Cell
Culture Media

Materials:

10 mM GSK690693 stock solution in DMSO

Sterile cell culture medium (with or without serum, as required by your experiment)

Sterile conical tubes

Procedure:

1. Pre-warm the cell culture medium to 37°C in a water bath.[2]

2. Calculate the volume of the 10 mM stock solution needed for your desired final

concentration. For example, to prepare 10 mL of a 10 µM working solution, you will need

10 µL of the 10 mM stock. This will result in a final DMSO concentration of 0.1%.

3. Dispense the pre-warmed medium into a sterile conical tube.

4. While gently vortexing or swirling the medium, add the calculated volume of the DMSO

stock solution drop-by-drop to the medium.[8] This slow addition and constant mixing are

crucial to prevent localized high concentrations of the compound, which can cause

precipitation.

5. Visually inspect the solution for any signs of precipitation.

6. Use the freshly prepared working solution immediately in your cell culture experiments.
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Issue Possible Cause(s) Recommended Solution(s)

Precipitation upon dilution in

media

- High final concentration: The

desired concentration exceeds

the solubility limit in the

aqueous medium.- Rapid

dilution: Adding the DMSO

stock too quickly creates

localized high concentrations.-

Cold medium: Lower

temperatures can decrease

the solubility of the compound.

- Determine the maximum

soluble concentration: Perform

a serial dilution test in your

specific medium to find the

highest clear concentration.-

Slow down the dilution: Add

the DMSO stock dropwise to

pre-warmed media while gently

vortexing.[8]- Use pre-warmed

media: Ensure your cell culture

medium is at 37°C before

adding the inhibitor.[2]

Inconsistent experimental

results

- Incomplete dissolution of

stock: The stock solution was

not fully dissolved, leading to

inaccurate concentrations.-

Precipitation in working

solution: Fine, unobserved

precipitate is altering the

effective concentration.-

Degradation of the compound:

The compound may not be

stable in the aqueous medium

over the course of the

experiment.

- Ensure complete dissolution

of the stock: Visually inspect

the stock solution for any

particulate matter. If necessary,

warm and vortex again.-

Microscopic examination:

Check your prepared working

solution under a microscope

for any signs of precipitation

before adding it to cells.-

Prepare fresh dilutions: Always

make fresh working solutions

immediately before each

experiment.
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Low or no observed activity

- Loss of compound due to

binding: The hydrophobic

compound may adsorb to

plastic surfaces (e.g., tubes,

plates).- Interaction with serum

proteins: Proteins in fetal

bovine serum (FBS) can bind

to the inhibitor, reducing its

bioavailability.

- Consider using low-protein-

binding labware.- Test different

serum concentrations: If your

experiment allows, try reducing

the serum percentage or using

serum-free medium to see if

the activity increases.
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Caption: PI3K/Akt signaling pathway and the inhibitory action of GSK690693.
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Caption: Troubleshooting workflow for GSK690693 precipitation issues.
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Caption: Experimental workflow to determine max soluble concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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